Cas no 3748-13-8 (1,3-Diisopropenylbenzene (~0.1% TBC stabilizer))

1,3-Diisopropenylbenzene (~0.1% TBC stabilizer) is a high-purity aromatic hydrocarbon monomer commonly used in polymerization and specialty chemical synthesis. Its dual isopropenyl groups enable efficient crosslinking and copolymerization, making it valuable in producing resins, adhesives, and coatings with enhanced thermal and mechanical properties. The inclusion of ~0.1% TBC (tert-butylcatechol) stabilizer ensures improved shelf life by inhibiting premature polymerization during storage and handling. This compound exhibits low volatility and good solubility in organic solvents, facilitating its integration into industrial formulations. Its reactivity and stability balance makes it suitable for applications requiring controlled polymerization kinetics, such as in advanced material science and specialty polymer development.
1,3-Diisopropenylbenzene (~0.1% TBC stabilizer) structure
3748-13-8 structure
Product Name:1,3-Diisopropenylbenzene (~0.1% TBC stabilizer)
CAS No:3748-13-8
MF:C12H14
MW:158.239563465118
MDL:MFCD00008584
CID:305413
PubChem ID:87568414
Update Time:2025-06-12

1,3-Diisopropenylbenzene (~0.1% TBC stabilizer) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-bis(1-methylethenyl)-
    • 1,3-Diisopropenylbenzene (stabilized with TBC)
    • 1,3-bis(prop-1-en-2-yl)benzene
    • 1,3-Diisopropenylbenzene
    • 1,3-bis(1-methylethenyl)benzene
    • Tox21_200684
    • MFCD00008584
    • 1 pound not3-Diisopropenylbenzene
    • DTXSID7027546
    • m-diisopropenyl benzene
    • FT-0606673
    • Q27261066
    • DTXCID307546
    • 1,3-diisopropenyl benzene
    • 1,3-Diisopropenylbenzene, 97%
    • AKOS015916588
    • InChI=1/C12H14/c1-9(2)11-6-5-7-12(8-11)10(3)4/h5-8H,1,3H2,2,4H3
    • 4-(BUTYLAMINOCARBONYL)PHENYLBORONICACID
    • D1957
    • Benzene, 1,3-bis(1-methylethenyl)-
    • m-Diisopropenylbenzene
    • 3748-13-8
    • NS00003580
    • m-Bis(1-methylvinyl)benzene
    • 1,3-Diisopropenylbenzene stabilized with TBC
    • CHEMBL3188124
    • UNII-536PC64795
    • CAS-3748-13-8
    • m-DIPEB
    • BS-51336
    • NCGC00248798-01
    • EC 223-146-9
    • 536PC64795
    • IBVPVTPPYGGAEL-UHFFFAOYSA-
    • 1,3-di(prop-1-en-2-yl)benzene
    • Benzene, m-diisopropenyl-
    • F71450
    • 1,3-Diisopropenylbenzene, (stabilized with TBC)
    • NCGC00258238-01
    • BRN 2073277
    • EINECS 223-146-9
    • SY051750
    • 1,3-Diisopropenylbenzene (~0.1% TBC stabilizer)
    • MDL： MFCD00008584
    • Inchi： 1S/C12H14/c1-9(2)11-6-5-7-12(8-11)10(3)4/h5-8H,1,3H2,2,4H3
    • InChI Key： IBVPVTPPYGGAEL-UHFFFAOYSA-N
    • SMILES： C1(C(=C)C)C=CC=C(C(=C)C)C=1

Computed Properties

  • Exact Mass: 158.11000
  • Monoisotopic Mass: 158.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 0.925 g/mL at 25 °C(lit.)
  • Boiling Point: 231°C
  • Flash Point: 93 °C
  • Refractive Index: n20/D 1.556(lit.)
  • PSA: 0.00000
  • LogP: 3.75280

1,3-Diisopropenylbenzene (~0.1% TBC stabilizer) Security Information

1,3-Diisopropenylbenzene (~0.1% TBC stabilizer) Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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